2,6-dimethyl-4-(4-nitrophenyl)-N,N'-diphenyl-1,4-dihydro-3,5-pyridinedicarboxamide

• IUPAC Name: 2,6-dimethyl-4-(4-nitrophenyl)-3-N,5-N-diphenyl-1,4-dihydropyridine-3,5-dicarboxamide
• InChI: InChI=1S/C27H24N4O4/c1-17-23(26(32)29-20-9-5-3-6-10-20)25(19-13-15-22(16-14-19)31(34)35)24(18(2)28-17)27(33)30-21-11-7-4-8-12-21/h3-16,25,28H,1-2H3,(H,29,32)(H,30,33)
• InChI Key: OCQBPPDGVADKGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)C)C(=O)NC2=CC=CC=C2)C3=CC=C(C=C3)[N+](=O)[O-])C(=O)NC4=CC=CC=C4
• Molecular Formula: C27H24N4O4
• Molecular Weight: 468.5 g/mol

Description

Compounds like this one, which appear to be a type of 1,4-dihydropyridine, are often studied for their potential biological activities. They can have various substituents at different positions, which can significantly affect their properties and potential uses.

Synthesis Analysis

The synthesis of similar compounds often involves the condensation of various precursors. For example, 1,4-dihydropyridines can be synthesized through the Hantzsch dihydropyridine synthesis, a multi-component reaction.

Molecular Structure Analysis

The molecular structure of a compound like this would be determined by the specific groups attached to the dihydropyridine ring. Techniques such as NMR spectroscopy and X-ray crystallography can be used to determine the structure.

Chemical Reactions Analysis

The chemical reactions involving a compound like this would depend on its specific structure. 1,4-Dihydropyridines can undergo various reactions, including oxidation to yield pyridines.

Physical And Chemical Properties Analysis

The physical and chemical properties, such as solubility, melting point, and stability, would be determined by the specific structure of the compound. These properties can be measured using various analytical techniques.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Some 1,4-dihydropyridines are calcium channel blockers, which work by inhibiting the influx of calcium ions into cells.

Safety and Hazards

The safety and hazards associated with a compound like this would depend on its specific structure and properties. Material safety data sheets (MSDS) provide information on handling, storage, and disposal of chemicals.

Future Directions

Future research could involve synthesizing and studying similar compounds to explore their potential uses. This could include testing their biological activity, studying their mechanism of action, and optimizing their properties for specific applications.